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Compound of Interest

Compound Name: Tetradecane

Cat. No.: B157292

An In-depth Technical Guide on the Vapor Pressure and Boiling Point of Tetradecane

Introduction

Tetradecane (n-tetradecane) is a straight-chain alkane hydrocarbon with the chemical formula
Ci4Hs0.[1] It is a colorless liquid at room temperature and is a component of kerosene and gas
oil fractions from crude petroleum.[1][2] Due to its well-defined physical properties and
chemical stability, tetradecane serves as a standard in various scientific applications, including
fuel combustion modeling, as a nonpolar organic solvent, and as a phase change material for
thermal energy storage.[1] An accurate understanding of its vapor pressure and boiling point is
critical for these applications, particularly in processes involving distillation, phase equilibria,
and safety assessments. This guide provides a comprehensive overview of these fundamental
properties, including quantitative data, experimental methodologies for their determination, and
workflow visualizations.

Physicochemical Properties of Tetradecane
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Property Value Source
Molecular Formula Ci4aHs3o0 [1]
Molecular Weight 198.39 g/mol [1]
Melting Point 5.5°C [31[4]
Density 0.762 g/mL at 20 °C [3114]
Flash Point ~100 °C (212 °F) [1]

Autoignition Temp.

202 °C (396 °F)

[1]

Boiling Point of Tetradecane

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. The normal boiling point is the

boiling point at an atmospheric pressure of 1 atm (760 mmHg).

Reported Boiling Point Pressure Source
252-254 °C 760 mmHg (lit.) [3][4]
253-257 °C Not Specified [51[6]
253.7 °C (488.7 °F) 760 mmHg [7]

253 °C Not Specified [8]

The slight variations in the reported boiling point values can be attributed to differences in

experimental purity and atmospheric pressure during measurement.

Vapor Pressure of Tetradecane

Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor

state, and it increases with temperature.
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Vapor Pressure Temperature Source
1 mmHg 76.4 °C (169.5 °F) [31141[71[9]
4.3 Pa (0.032 mmHg) 25°C

Antoine Equation

The relationship between vapor pressure and temperature can be accurately described by the
Antoine equation for a specific temperature range. The equation is:

logio(P) =A- (B /(T +C))

Where:

e P is the vapor pressure.

e Tis the temperature.

e A, B, and C are substance-specific constants (Antoine coefficients).

The units of P and T depend on the source of the coefficients.

Temperat
A B C ure P Units T Units Source
Range

428.01 K
4.13735 1739.623 -105.616 to 527.31 bar K [10][11]
K

122 °Cto
7.013 1740.88 167.72 mmHg °C [12]
286 °C

Experimental Protocols

Accurate determination of boiling point and vapor pressure requires precise experimental
techniques. The following sections detail common methodologies.
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Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of liquid.[13]

Methodology:

o A small amount of the tetradecane sample (less than 0.5 mL) is placed into a small test tube
or vial.[13]

o Acapillary tube, sealed at one end, is placed open-end-down into the sample vial.[13]

e This assembly is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[13]

e The entire setup is placed in a Thiele tube containing a high-boiling-point oil (e.g., mineral oil)
that allows for uniform heating.

e The Thiele tube is gently heated. As the temperature rises, the air trapped in the capillary
tube expands and escapes, seen as a slow stream of bubbles.

o Upon further heating, the sample's vapor pressure increases, and when the boiling point is
reached, a rapid and continuous stream of bubbles emerges from the capillary tube.[13]

e The heat source is then removed, and the apparatus is allowed to cool. The boiling point is
the temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube. This occurs when the vapor pressure of the sample equals the external atmospheric
pressure.[14]

Thiele Tube Apparatus

Measujes T of

Inverted Capillary Tube
Thiele Tube with Oil AMSTErS Teat 1o

B

Sample Vial
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Thiele Tube Method Workflow

Vapor Pressure Determination: Static Method

The static method directly measures the equilibrium vapor pressure of a substance at a specific
temperature in a closed system.[15]

Methodology:

o Sample Preparation: A pure sample of tetradecane is degassed to remove any dissolved air
or volatile impurities that could contribute to the total pressure. This is often achieved by
repeated freeze-pump-thaw cycles.

o Apparatus: The degassed sample is placed in a thermostated vessel connected to a
pressure measuring device, such as a capacitance manometer or a mercury manometer.
The entire system is evacuated to a high vacuum.

o Equilibration: The vessel containing the sample is maintained at a constant, precisely
controlled temperature using a liquid bath or a thermostat. The system is allowed to reach
thermal and phase equilibrium, at which point the pressure reading stabilizes.

o Measurement: The stable pressure reading is recorded as the vapor pressure of
tetradecane at that specific temperature.

o Data Collection: The procedure is repeated at various temperatures to obtain a set of vapor
pressure data points as a function of temperature.[15]
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Static Vapor Pressure Measurement Workflow
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Static Vapor Pressure Measurement Workflow

Other advanced methods for vapor pressure determination include ebulliometry (a dynamic
method that involves measuring the boiling point at different pressures) and gas saturation
techniques.[16] A study specifically on tetradecane and other high-boiling compounds used a
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stirred-flask ebulliometer to obtain vapor pressure data to assess the accuracy of extrapolating
data using the Antoine equation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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